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3-Methoxypyridazine melting point and boiling
point determination

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methoxypyridazine

Cat. No.: B101933

An In-depth Technical Guide to the Physicochemical Characterization of 3-Methoxypyridazine:
Melting and Boiling Point Determination

This technical guide provides a comprehensive overview of the determination of the melting
and boiling points of 3-Methoxypyridazine, a versatile heterocyclic compound utilized as an
intermediate in the synthesis of pharmaceuticals and agrochemicals. The document outlines
the key physical properties and provides detailed experimental protocols for their accurate
measurement, tailored for researchers, scientists, and professionals in drug development.

Physicochemical Properties of 3-Methoxypyridazine

3-Methoxypyridazine is typically encountered as a colorless to reddish-green clear liquid at
room temperature, which indicates that its melting point is below standard ambient
temperatures.[1] The accurate determination of its boiling point is crucial for purification
processes such as distillation, and for establishing its physical characteristics.

Data Summary

The key quantitative physical properties of 3-Methoxypyridazine are summarized in the table
below for easy reference.
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Property Value Conditions
Boiling Point 87 °C at 13 mmHg
Colorless to red to green clear Standard Temperature and
Appearance o
liquid Pressure
Molecular Formula CsHsN20
Molecular Weight 110.12 g/mol
Density 1.15 g/mL

Experimental Protocols for Physicochemical
Characterization

Accurate determination of melting and boiling points is fundamental for the identification and
purity assessment of chemical compounds.[2] The following sections detail the standard
laboratory methodologies applicable to 3-Methoxypyridazine.

Melting Point Determination

Given that 3-Methoxypyridazine is a liquid at room temperature, its melting point would be
determined using a cryostat or a specialized low-temperature melting point apparatus. The
general principle, however, remains the same as the capillary method used for solids.

Objective: To determine the temperature range over which the solid phase of a substance
transitions to the liquid phase.[2]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube) with cooling capability

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Cooling bath (e.g., dry ice/acetone)
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o Sample of 3-Methoxypyridazine
Procedure:

o Sample Freezing: Cool a small sample of 3-Methoxypyridazine in a micro test tube using a
cooling bath until it solidifies completely.

o Sample Preparation: Finely crush the frozen solid and pack a small amount into a capillary
tube to a height of 1-2 mm.[3]

o Apparatus Setup: Place the capillary tube into the heating/cooling block of the melting point
apparatus. Ensure the thermometer bulb is level with the sample.

« Initial Determination (Rapid Heating): If the approximate melting point is unknown, perform a
rapid determination by warming the sample at a faster rate to get an estimated range.

o Accurate Determination (Slow Heating): Cool the apparatus well below the estimated melting
point. Begin heating slowly, at a rate of approximately 1-2°C per minute, as the temperature
approaches the expected melting point.

o Data Recording: Record the temperature (T1) at which the first drop of liquid appears and
the temperature (T2) at which the entire sample has melted. The melting point is reported as
the range T1-T2. For a pure compound, this range is typically narrow (0.5-1.5°C).[2]

Sample Preparation Measurement Result

Cool Sample to Solidify
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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determination]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101933#3-methoxypyridazine-melting-point-and-
boiling-point-determination]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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